![molecular formula C8H8ClFO2S B3038696 3-Chloro-2-fluorobenzylmethylsulfone CAS No. 886498-11-9](/img/structure/B3038696.png)
3-Chloro-2-fluorobenzylmethylsulfone
Overview
Description
3-Chloro-2-fluorobenzylmethylsulfone is a biochemical used for proteomics research . Its molecular formula is C8H8ClFO2S and has a molecular weight of 222.66 .
Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Chloro-2-fluorobenzylmethylsulfone, such as melting point, boiling point, solubility, and stability, aren’t available in the search results. The molecular weight is 222.66 .Scientific Research Applications
C8H8ClFO2S\mathrm{C_8H_8ClFO_2S}C8H8ClFO2S
and a molecular weight of 222.66 g/mol, has garnered interest in various fields. Here are six unique applications:- Significance : Understanding protein function, interactions, and post-translational modifications is crucial for drug discovery and disease mechanisms .
Proteomics Research
Medicinal Chemistry
Organic Synthesis
Agrochemicals
Mechanism of Action
Target of Action
The primary targets of 3-Chloro-2-fluorobenzylmethylsulfone are currently unknown . This compound is used in proteomics research , but its specific targets have not been identified yet
Mode of Action
Generally, a compound’s mode of action involves an interaction between the compound and a specific molecular target in the organism . This interaction can lead to changes in the target’s function, which can have downstream effects on the organism’s physiology .
Biochemical Pathways
As a biochemical used in proteomics research , it may potentially interact with proteins and other biomolecules, thereby affecting various biochemical pathways.
Result of Action
The molecular and cellular effects of 3-Chloro-2-fluorobenzylmethylsulfone’s action are currently unknown . As a biochemical used in proteomics research , it may have effects on protein function and expression, but specific results of its action are yet to be determined.
properties
IUPAC Name |
1-chloro-2-fluoro-3-(methylsulfonylmethyl)benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClFO2S/c1-13(11,12)5-6-3-2-4-7(9)8(6)10/h2-4H,5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONXKBOQQVUGJBA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CC1=C(C(=CC=C1)Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClFO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-fluorobenzylmethylsulfone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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